7-[(4-methoxybenzyl)oxy]-4-propyl-2H-chromen-2-one

• IUPAC Name: 7-[(4-methoxyphenyl)methoxy]-4-propylchromen-2-one
• InChI: InChI=1S/C20H20O4/c1-3-4-15-11-20(21)24-19-12-17(9-10-18(15)19)23-13-14-5-7-16(22-2)8-6-14/h5-12H,3-4,13H2,1-2H3
• InChI Key: FKAKEVQCQGHKMV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=C1C=CC(=C2)OCC3=CC=C(C=C3)OC
• Molecular Formula: C20H20O4
• Molecular Weight: 324.4 g/mol

Description

7-[(4-methoxybenzyl)oxy]-4-propyl-2H-chromen-2-one, also known as PDP, is a synthetic compound that belongs to the class of coumarin derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agriculture, and food industry.

Mechanism of Action

The mechanism of action of 7-[(4-methoxybenzyl)oxy]-4-propyl-2H-chromen-2-one is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to modulate the activity of neurotransmitters, such as dopamine and acetylcholine, in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and reduces the expression of COX-2 in cells. In vivo studies have shown that this compound reduces inflammation and oxidative stress in animal models of arthritis and colitis. This compound has also been shown to protect neurons from oxidative damage and to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

7-[(4-methoxybenzyl)oxy]-4-propyl-2H-chromen-2-one has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has been shown to have low toxicity and to be well-tolerated in animal studies. However, this compound also has some limitations. Its mechanism of action is not fully understood, which makes it difficult to design experiments to test specific hypotheses. Its effects may also vary depending on the dose, route of administration, and experimental conditions.

Future Directions

There are several potential future directions for research on 7-[(4-methoxybenzyl)oxy]-4-propyl-2H-chromen-2-one. In the pharmaceutical industry, this compound could be further studied for its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. It could also be studied for its potential use in treating inflammatory and autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. In the agriculture industry, this compound could be further studied for its potential use as a plant growth regulator and as a pesticide. In the food industry, this compound could be studied for its potential use as a food preservative and as an antioxidant. Overall, this compound has shown promising results in various fields, and further research is needed to fully understand its potential applications.

Synthesis Methods

The synthesis of 7-[(4-methoxybenzyl)oxy]-4-propyl-2H-chromen-2-one involves the reaction of 4-methoxybenzyl bromide and 4-propylcoumarin in the presence of a base, such as potassium carbonate, in a solvent, such as dimethylformamide. The reaction yields this compound as a white crystalline solid with a melting point of 180-182°C.

Scientific Research Applications

7-[(4-methoxybenzyl)oxy]-4-propyl-2H-chromen-2-one has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, this compound has shown promising results as an anti-inflammatory agent, anti-cancer agent, and neuroprotective agent. It has also been studied for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurological disorders.
In the agriculture industry, this compound has shown potential as a plant growth regulator and as a pesticide. It has been shown to increase plant growth and yield, and to protect plants from pests and diseases. In the food industry, this compound has been studied for its antioxidant and antimicrobial properties, and its potential use as a food preservative.